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Compound of Interest

Compound Name: 2-Fluoro-2-methylbutane

Cat. No.: B1626623 Get Quote

Essential Safety and Handling Guide for 2-
Fluoro-2-methylbutane
Disclaimer: No specific Safety Data Sheet (SDS) for 2-Fluoro-2-methylbutane was publicly

available at the time of this writing. The following guidance is based on the chemical properties

of 2-Fluoro-2-methylbutane and safety information for structurally similar compounds, such as

2-Chloro-2-methylbutane and 2-Methylbutane. It is imperative to handle this chemical with

extreme caution and to consult with a qualified safety professional before use.

This guide provides researchers, scientists, and drug development professionals with essential

safety and logistical information for handling 2-Fluoro-2-methylbutane. The content herein is

intended to supplement, not replace, institutional safety protocols and professional judgment.

Chemical Properties and Hazards
2-Fluoro-2-methylbutane, also known as tert-amyl fluoride, is a fluorinated alkane. While

specific hazard data is limited, its structural similarity to other flammable haloalkanes suggests

it should be treated as a highly flammable liquid that may cause skin, eye, and respiratory

irritation.

Table 1: Physical and Chemical Properties of 2-Fluoro-2-methylbutane
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Property Value

CAS Number 661-53-0

Molecular Formula C5H11F

Molecular Weight 90.14 g/mol

Boiling Point 53.65°C (estimate)[1]

Melting Point -121°C[1]

Density 0.7915 g/cm³ (estimate)[1]

Vapor Pressure 202 mmHg at 25°C

Table 2: Hazard Classification (Anticipated based on Analogs)

Hazard Classification Precautionary Statement

Flammability
Highly Flammable Liquid and

Vapor

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking.

Skin Corrosion/Irritation Causes skin irritation.

Wash skin thoroughly after

handling. Wear protective

gloves.

Eye Damage/Irritation Causes serious eye irritation.
Wear eye protection/face

protection.

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.

Avoid breathing mist or vapors.

Use only outdoors or in a well-

ventilated area.

Personal Protective Equipment (PPE)
A comprehensive hazard assessment should be conducted by a qualified safety professional to

determine the specific PPE requirements for any procedure involving 2-Fluoro-2-
methylbutane. The following recommendations are based on general best practices for

handling flammable and potentially irritating liquids in a laboratory setting.
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Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Recommended Equipment Specifications

Eye and Face Protection
Safety goggles and a face

shield

Chemical splash goggles are

mandatory. A face shield

should be worn when there is

a higher risk of splashing.

Hand Protection Chemical-resistant gloves

The specific type of glove

should be chosen based on

chemical compatibility. Consult

the glove manufacturer's

resistance guide.

Body Protection Flame-retardant lab coat

A flame-retardant and

chemical-resistant lab coat

should be worn over personal

clothing.

Respiratory Protection
Use in a certified chemical

fume hood

If engineering controls are not

sufficient, a NIOSH-approved

respirator with appropriate

cartridges should be used.

Footwear
Closed-toe, chemical-resistant

shoes

Shoes should provide

protection against spills and

impacts.

Operational Plan: From Receipt to Disposal
3.1. Receiving and Storage

Step 1: Inspection: Upon receipt, inspect the container for any signs of damage or leaks.

Step 2: Labeling: Ensure the container is clearly labeled with the chemical name, CAS

number, and appropriate hazard warnings.
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Step 3: Storage: Store in a cool, dry, well-ventilated area designated for flammable liquids.

Keep the container tightly closed and away from sources of ignition and incompatible

materials such as oxidizing agents.

3.2. Handling and Use

Step 1: Preparation: Work in a certified chemical fume hood. Ensure an emergency eyewash

station and safety shower are readily accessible.

Step 2: Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.

Step 3: Dispensing: Use only non-sparking tools. Dispense the smallest quantity necessary

for the experiment.

Step 4: Post-Handling: After use, securely close the container and return it to the designated

storage area. Clean the work area thoroughly.

3.3. Disposal Plan

Step 1: Waste Collection: Collect all waste containing 2-Fluoro-2-methylbutane in a

dedicated, properly labeled, and sealed hazardous waste container.

Step 2: Waste Segregation: Do not mix with other waste streams unless compatibility has

been confirmed.

Step 3: Disposal Request: Follow your institution's hazardous waste disposal procedures.

Contact your Environmental Health and Safety (EHS) department for pickup and disposal.

Emergency Procedures
4.1. Spill Response
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Immediate Actions Assess the Spill
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Click to download full resolution via product page

Caption: Workflow for responding to a 2-Fluoro-2-methylbutane spill.

4.1.1. Small Spill (Manageable by trained personnel)

Step 1: Alert personnel in the immediate area.

Step 2: If flammable, eliminate all ignition sources.

Step 3: Wear appropriate PPE (as outlined in Table 3).

Step 4: Contain the spill using a chemical spill kit with absorbent materials compatible with

flammable liquids.

Step 5: Carefully collect the absorbed material using non-sparking tools and place it in a

sealed, labeled container for hazardous waste disposal.

Step 6: Clean the spill area with soap and water, and collect the cleaning materials as

hazardous waste.

4.1.2. Large Spill (Requires professional assistance)

Step 1: Evacuate the area immediately.

Step 2: Alert your supervisor and contact your institution's emergency response team or EHS

department.
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Step 3: If safe to do so, close the door to the affected area to contain vapors.

Step 4: Await the arrival of trained emergency responders.

4.2. First Aid Measures

Table 4: First Aid Procedures

Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, begin artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 2-Fluoro-2-
methylbutane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1626623#personal-protective-equipment-for-
handling-2-fluoro-2-methylbutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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